Cas no 1824298-96-5 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile)
1824298-96-5 structure
Product Name:5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
CAS No:1824298-96-5
MF:C8H4BrN3
MW:222.041460037231
CID:4827974
Update Time:2023-08-19
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile
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- Inchi: 1S/C8H4BrN3/c9-6-1-5-2-7(3-10)12-8(5)11-4-6/h1-2,4H,(H,11,12)
- InChI Key: SLJQMYNJDVTZGY-UHFFFAOYSA-N
- SMILES: BrC1=CN=C2C(=C1)C=C(C#N)N2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 222
- XLogP3: 2.1
- Topological Polar Surface Area: 52.5
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029196499-5g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 97% | 5g |
$3010.98 | 2023-09-02 | |
| Alichem | A029196499-10g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 97% | 10g |
$4245.12 | 2023-09-02 | |
| Alichem | A029196499-25g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 97% | 25g |
$7296.30 | 2023-09-02 | |
| Aaron | AR01K0VP-50mg |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 50mg |
$372.00 | 2025-02-14 | |
| Aaron | AR01K0VP-100mg |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 100mg |
$542.00 | 2025-02-14 | |
| Aaron | AR01K0VP-250mg |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 250mg |
$765.00 | 2025-02-14 | |
| Aaron | AR01K0VP-500mg |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 500mg |
$1190.00 | 2025-02-14 | |
| Aaron | AR01K0VP-1g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 1g |
$1519.00 | 2025-02-14 | |
| Aaron | AR01K0VP-2.5g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 2.5g |
$2950.00 | 2025-02-14 | |
| Aaron | AR01K0VP-5g |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile |
1824298-96-5 | 95% | 5g |
$4353.00 | 2025-02-14 |
5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile Related Literature
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Fuming Xiao,Mengzhu Wang,Yunxiang Lei,Wenbo Dai,Yunbing Zhou,Miaochang Liu,Wenxia Gao,Xiaobo Huang,Huayue Wu J. Mater. Chem. C, 2020,8, 17410-17416
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
1824298-96-5 (5-Bromo-1H-pyrrolo[2,3-b]pyridine-2-carbonitrile) Related Products
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